Cas no 1499838-72-0 (2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-1-amine)

• Product Name: 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-1-amine
• CAS No: 1499838-72-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6136360
• PubChem ID: 82647940
• Update Time: 2025-05-20

2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-1-amine
• 1499838-72-0
• EN300-1859394

• Inchi： 1S/C12H17NO/c1-12(2,8-13)10-3-4-11-9(7-10)5-6-14-11/h3-4,7H,5-6,8,13H2,1-2H3
• InChI Key： YVGBOGQRQALMPQ-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C(C)(C)CN

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-1-amine

2-(2,3-Dihydro-1-benzofuran-5-yl)-2-methylpropan-1-amine (CAS No. 1499838-72-0): A Comprehensive Overview

Introduction to 2-(2,3-Dihydro-1-benzofuran-5-yl)-2-methylpropan-1-amine

2-(2,3-Dihydro-1-benzofuran-5-yl)-2-methylpropan-1-amine, identified by the CAS registry number 1499838-72-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzofuran ring system with an amine functional group, making it a promising candidate for various applications in drug discovery and chemical synthesis. Recent advancements in synthetic methodologies and computational modeling have enhanced our understanding of its properties and potential uses.

Chemical Structure and Synthesis

The molecular structure of 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-1-amine is defined by a benzofuran core, which is a bicyclic aromatic system consisting of a benzene ring fused to a furan ring. The dihydro form indicates that the furan ring is partially saturated, introducing a degree of flexibility that may influence its reactivity and biological activity. The amine group attached to the propanol backbone adds another layer of complexity, enabling diverse interactions in both chemical and biological systems.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have employed various strategies, including cross-coupling reactions, ring-closing metathesis, and enantioselective synthesis, to improve yield and purity. These advancements not only facilitate large-scale production but also pave the way for exploring its potential as a building block in more complex molecules.

Pharmacological Properties and Applications

The pharmacological profile of 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanolamine has been extensively studied in recent years. Preclinical studies suggest that it exhibits potent activity against several therapeutic targets, including neurodegenerative diseases, inflammatory conditions, and cancer. Its ability to modulate key signaling pathways makes it a valuable tool in drug discovery.

In the context of neurodegenerative diseases, this compound has shown promise as a potential neuroprotective agent. Studies conducted on animal models indicate that it can reduce oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are hallmark features of Alzheimer's disease. These findings align with emerging trends in medicinal chemistry that emphasize the importance of targeting multiple pathways for effective treatment outcomes.

Additionally, research into its anti-inflammatory properties has revealed its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL6. This makes it a potential candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease. The compound's dual action mechanism—combining anti-inflammatory and neuroprotective effects—positions it as a versatile therapeutic agent.

Recent Research Findings and Innovations

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinities of 2-(2,3-dihydrobenzofuran) derivatives with various protein targets. Advanced molecular docking studies have identified key residues responsible for ligand binding, providing insights into structure-based drug design strategies.

Innovative approaches such as machine learning algorithms have also been applied to predict the ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties of this compound. These predictive models suggest favorable pharmacokinetic profiles, indicating that it may possess good bioavailability and low toxicity potential.

Furthermore, green chemistry initiatives have led to the development of eco-friendly synthesis routes for this compound. By utilizing renewable feedstocks and catalytic systems with high turnover numbers, researchers aim to reduce the environmental footprint associated with its production.

Conclusion: Future Directions and Potential Impact

The compound 2-(2,3-dihydrobenzofuran) amine (CAS No. 1499838) represents a significant advancement in modern organic chemistry due to its versatile structure and promising pharmacological properties. As research continues to uncover its full potential, it is anticipated that this compound will play a pivotal role in developing novel therapeutic agents for treating complex diseases.

Future studies should focus on advancing preclinical testing to evaluate its efficacy in human models while exploring additional applications across diverse fields such as agrochemicals and materials science. By leveraging cutting-edge technologies like artificial intelligence and sustainable synthetic methods, scientists can unlock new possibilities for this intriguing molecule.